Cas no 2171149-46-3 ((2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid)

(2R)-2-{3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in peptide synthesis. The Fmoc moiety provides selective protection for the amine functionality, enabling controlled deprotection under mild basic conditions while maintaining acid-labile side-chain protections. The (R)-configuration at the α-carbon ensures stereochemical integrity in chiral peptide sequences. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its orthogonal protecting group strategy enhances coupling efficiency and minimizes side reactions. Its structural features, including the phenylpropanamido linker, contribute to improved solubility and handling in organic solvents, facilitating high-purity peptide assembly.
(2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid structure
2171149-46-3 structure
Product Name:(2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid
CAS No:2171149-46-3
MF:C28H28N2O5
MW:472.532327651978
CID:5834436
PubChem ID:165493384
Update Time:2025-05-26

(2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid
    • EN300-1484389
    • (2R)-2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}butanoic acid
    • 2171149-46-3
    • Inchi: 1S/C28H28N2O5/c1-2-25(27(32)33)30-26(31)16-13-18-11-14-19(15-12-18)29-28(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,14-15,24-25H,2,13,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m1/s1
    • InChI Key: OZMJZULGYJPWAN-RUZDIDTESA-N
    • SMILES: O(C(NC1C=CC(=CC=1)CCC(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 472.19982200g/mol
  • Monoisotopic Mass: 472.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid Pricemore >>

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Additional information on (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid

Introduction to (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic Acid (CAS No. 2171149-46-3)

(2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171149-46-3, belongs to a class of molecules that exhibit promising properties for therapeutic applications. Its molecular structure incorporates several key functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) moiety, which contribute to its complex reactivity and biological interactions.

The presence of the Fmoc group in the molecule is particularly noteworthy, as it is commonly used in peptide synthesis and protection strategies. The Fmoc group not only enhances the stability of the compound during synthetic processes but also opens up possibilities for further derivatization and functionalization. This makes (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid a versatile building block for the development of more complex pharmaceutical agents.

The compound's backbone, featuring a butanoic acid chain and a phenyl ring substituted with an amino group, suggests potential interactions with biological targets such as enzymes and receptors. The stereochemistry at the second carbon atom, indicated by the (2R) configuration, further underscores its specific biological relevance. Such stereochemical precision is often critical in determining the efficacy and selectivity of pharmaceutical compounds.

Recent research in medicinal chemistry has highlighted the importance of designing molecules with tailored physicochemical properties to optimize their pharmacokinetic profiles. The combination of hydrophobic and hydrophilic regions in (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid may contribute to its solubility and bioavailability, making it a candidate for oral or parenteral administration.

In addition to its structural complexity, this compound has shown potential in preclinical studies as a modulator of various biological pathways. For instance, its ability to interact with specific enzymes or receptors could make it useful in treating conditions such as inflammation, metabolic disorders, or neurological diseases. The fluorenylmethoxycarbonyl group may also facilitate further chemical modifications to enhance its therapeutic potential.

The synthesis of (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of chiral auxiliaries or catalysts to achieve the desired stereochemical configuration is essential. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, paving the way for their exploration in drug discovery.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Its interaction with biological targets can be modulated by subtle changes in its structure, allowing for the optimization of potency and selectivity. Computational modeling techniques have been instrumental in predicting how modifications to the molecule might affect its binding affinity and pharmacological activity.

The safety profile of (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid is another critical aspect that needs thorough assessment. Preclinical toxicology studies are essential to evaluate potential side effects and determine safe dosage ranges. These studies provide valuable insights into the compound's behavior in vivo and help identify any liabilities that need to be addressed before moving into clinical trials.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of (2R)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid exemplifies how cutting-edge research can lead to innovative solutions for unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, scientists are able to design and develop molecules with tailored properties for specific therapeutic applications.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new applications. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in precise ways. This compound represents a significant step forward in the quest for new treatments for various diseases.

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